8-amino-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-amino-7-(2-hydroxy-2-phenylethyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C15H17N5O3/c1-18-12-11(13(22)19(2)15(18)23)20(14(16)17-12)8-10(21)9-6-4-3-5-7-9/h3-7,10,21H,8H2,1-2H3,(H2,16,17)
• InChI Key: FZYWGDONYLGIDL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N)CC(C3=CC=CC=C3)O
• Molecular Formula: C15H17N5O3
• Molecular Weight: 315.33 g/mol

Description

8-amino-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as Rolipram, is a selective phosphodiesterase-4 (PDE4) inhibitor. It has been used in scientific research to study the biochemical and physiological effects of PDE4 inhibition.

Scientific Research Applications

Structural Analysis and Synthesis

The structure and crystallographic analysis of related compounds, such as 8-amino-7-(4-morpholinobutyl)theophylline, have been described, highlighting the typical geometry of the purine fused-ring system and the conformation of amino-alkyl side chains. These structural insights are crucial for understanding the chemical behavior and potential modifications of the compound for targeted applications (Karczmarzyk, Pawłowski, 1997).

Physicochemical and Biological Properties

Research has been devoted to developing methods for the synthesis of 8-amino-7-(2-hydroxy-2phenylethyl)-3-methylxanthines and studying their physicochemical and biological properties. These derivatives have shown promise as antiviral and antimicrobial agents, with specific compounds exhibiting activity against Staphylococcus aureus and Candida albicans. Such studies underline the therapeutic potential of these compounds in treating infections (Romanenko et al., 2016).